![molecular formula C8H6F4O B178067 2-Fluoro-4-(trifluoromethyl)benzyl alcohol CAS No. 197239-49-9](/img/structure/B178067.png)
2-Fluoro-4-(trifluoromethyl)benzyl alcohol
Overview
Description
“2-Fluoro-4-(trifluoromethyl)benzyl alcohol” is an organic compound with the molecular formula C8H6F4O . It is used as a pharmaceutical intermediate and has been used to investigate the aromatic aldehydes as a substrate for yeast alcohol dehydrogenase 1 .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found in the search results, a related compound, “2-Fluoro-4-(trifluoromethyl)benzonitrile”, may be used in chemical synthesis .Molecular Structure Analysis
The molecular weight of “this compound” is 176.14 . The InChI code for this compound is 1S/C8H6F4O/c9-7-3-6(8(10,11)12)2-1-5(7)4-13/h1-3,13H,4H2 .Chemical Reactions Analysis
“this compound” is used as a reagent in kinetic studies of phosphonoformate prodrugs and aquachromium (IV) .Physical And Chemical Properties Analysis
The compound is a colorless to light yellow liquid . It has a density of 1.3±0.1 g/cm3 . The boiling point is 213.7±0.0 °C at 760 mmHg . The compound has a flash point of 100.6±0.0 °C . The molar refractivity is 37.7±0.3 cm3 .Scientific Research Applications
Synthesis and Chemical Reactions
Synthesis of α-Trifluoromethyl α-Amino Acids : 2-Fluoro-4-(trifluoromethyl)benzyl alcohol plays a role in the synthesis of α-trifluoromethyl α-amino acids with aromatic and heteroaromatic side chains. This process involves a 1,3 shift of a benzyl group in oxazoles, demonstrating the synthetic versatility of this compound (Burger et al., 2006).
Fluorination for Heterocyclic Synthesis : The compound is used in a mild intramolecular fluoro-cyclisation reaction of benzylic alcohols and amines, employing Selectfluor. This method is crucial for synthesizing fluorinated heterocycles with 1,3-disubstitution (Parmar & Rueping, 2014).
Domino Reactions with Fluorinated Compounds : It is involved in domino reactions with 2-fluoro-3-trifluoromethylfurans and thiophenes, where its fluorine atom can be replaced by various nucleophiles, leading to [1,3]- and [1,5]-benzyl group migrations under mild conditions (Burger et al., 2001).
Photocatalytic Decomposition Studies : The compound is studied in the context of photocatalytic decomposition, examining the photodegradation rates of halosubstituted benzyl alcohols on semiconductor particles in aqueous media (Wissiak et al., 2000).
Metal-Mediated Functionalization : This alcohol is a substrate for metal-mediated site-selective functionalization, facilitating the synthesis of various fluorobenzoic acids and demonstrating its versatility in organic synthesis (Marzi et al., 2002).
Organic Photoredox-Catalyzed Synthesis : It's used in the hydrotrifluoromethylation of benzyl-protected homoallylic alcohol and amine derivatives, highlighting its role in facilitating complex organic transformations (Wang et al., 2019).
Conversion to Trifluoromethyl Compounds : The alcohol group in benzyl or allyl alcohols can be transformed into trifluoromethyl, showcasing a method for generating more complex fluorinated molecules (Li et al., 2015).
Photocatalytic Oxidation Studies
- Selective Photocatalytic Oxidation : It has been explored in the photocatalytic oxidation of benzyl alcohol derivatives into corresponding aldehydes by molecular oxygen on titanium dioxide under visible light irradiation. This research underscores its potential in green chemistry and photocatalysis (Higashimoto et al., 2009).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
It’s known that benzylic alcohols, in general, can interact with various enzymes and receptors in the body .
Mode of Action
The mode of action of 2-Fluoro-4-(trifluoromethyl)benzyl alcohol involves its interaction with its targets. The compound can undergo nucleophilic substitution reactions at the benzylic position . The reaction can be either SN1 or SN2, depending on the nature of the substrate . The presence of the fluorine and trifluoromethyl groups on the benzene ring may influence the reactivity of the compound.
Biochemical Pathways
Benzylic alcohols can participate in various biochemical reactions, including oxidation and free radical bromination .
Pharmacokinetics
The compound’s molecular weight (19413 g/mol) suggests that it may have good bioavailability, as compounds with a molecular weight below 500 g/mol are generally well-absorbed.
Result of Action
Safety data sheets indicate that the compound can cause skin and eye irritation, and may cause respiratory irritation .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound is combustible and can release irritating gases and vapors when thermally decomposed . Contact with water can liberate toxic gas .
properties
IUPAC Name |
[2-fluoro-4-(trifluoromethyl)phenyl]methanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6F4O/c9-7-3-6(8(10,11)12)2-1-5(7)4-13/h1-3,13H,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IOCYBFIAGBIYJU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(F)(F)F)F)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6F4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90372142 | |
Record name | [2-Fluoro-4-(trifluoromethyl)phenyl]methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90372142 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
197239-49-9 | |
Record name | [2-Fluoro-4-(trifluoromethyl)phenyl]methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90372142 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 197239-49-9 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.